Cas no 306-67-2 (Spermine Tetrahydrochloride)

• Product Name: Spermine Tetrahydrochloride
• CAS No: 306-67-2
• MF: C₁₀H₃₀Cl₄N₄
• MW: 348.183998584747
• MDL: MFCD00012914
• CID: 309034
• PubChem ID: 87564385
• Update Time: 2025-11-07

Spermine Tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

• N1,N1'-(Butane-1,4-diyl)bis(propane-1,3-diamine) tetrahydrochloride
• Spermine tetrahydrochloride
• N,N'-Bis(3-aminopropyl)-1,4-butanediamine Tetrahydrochloride
• 1,4-Butanediamine,N1,N4-bis(3-aminopropyl)-, hydrochloride (1:4)
• N,N'-bis(3-aminopropyl)butane-1,4-diamine,tetrahydrochloride
• 1,5,10,14-tetraazoniatetradecane tetrachloride
• Additive Screening
• EINECS 206-189-8
• Geontine Tetrahydrochloride
• Gerontine tetrahydrochloride
• Musculamine tetrahydrochloride
• Neuridine tetrahydrochloride
• Spermine
• Spermine hydrochloride
• Spm tetrahydrochloride
• 1,4-bis(aminopropyl)butanediamine tetrahydrochloride
• 4-butanediamine, n,n'-bis(3-aminopropyl)- tetrahydrochloride
• N1,N4-Bis(3-aminopropyl)-1,4-butanediamine hydrochloride
• HY-B1777A
• Spermine tetrahydrochloride, certified reference material, TraceCERT(R)
• SR-01000075473-2
• S 2876
• Spermine tetrahydrochloride, BioUltra, for molecular biology, >=99.5% (AT)
• N,N'-bis(3-aminopropyl)butane-1,4-diamine tetrahydrochloride
• B1468
• Spermine tetrahydrochloride, >=99.0% (AT)
• SY066308
• SR-01000075473
• UNII-9CI1570O48
• Spermine tetrahydrochloride, powder
• s5524
• FT-0631926
• S-7500
• XLDKUDAXZWHPFH-UHFFFAOYSA-N
• AKOS015845172
• LP01077
• NSC-69852
• D78081
• 1,4-Butanediamino, N,N'-bis(3-aminopropyl), tetrahydrochloride
• Spermine tetrahydrochloride, BioReagent, for molecular biology
• CCRIS 8452
• CS-0021166
• Spermine-[D8].4HCl
• (3-aminopropyl)({4-[(3-aminopropyl)amino]butyl})amine tetrahydrochloride
• SPERMINE HCL
• NCGC00261762-01
• MFCD00012914
• A876125
• Tox21_501077
• DTXSID0059792
• AKOS016015902
• Spermine?Tetrahydrochloride
• N,N'-BIS(3-AMINOPROPYL)-1,4-BUTANEDIAMINE, TETRAHYDROCHLORIDE
• N,N'-bis(3-aminopropyl)butane-1,4-diamine;tetrahydrochloride
• 9CI1570O48
• CCG-222381
• AS-71874
• NSC 69852
• 4,9-Diazoniadodecamethylenediammonium tetrachloride
• Q27272360
• NCGC00094355-01
• EU-0101077
• CHEMBL1556584
• Spermine (tetrahydrochloride)
• 1,4-BUTANEDIAMINE, N,N'-BIS(3-AMINOPROPYL)-, TETRAHYDROCHLORIDE
• 1,4-Butanediamine, N1,N4-bis(3-aminopropyl)-, hydrochloride (1:4)
• N,N'-BIS(3-AMINOPROPYL)TETRAMETHYLENEDIAMINE TETRAHYDROCHLORIDE
• SPERMINE TETRAHYDROCHLORIDE [MI]
• N1,N1'-(butane-1,4-diyl)dipropane-1,3-diamine tetrahydrochloride
• 306-67-2
• 1,4-Butanediamine, N,N'-bis(3-aminopropyl)-, tetrahydrochloride (8CI,9CI); N,N'-Bis(3-aminopropyl)-1,4-butanediamine tetrahydrochloride; Spermine hydrochloride; Spermine tetrahydrochloride
• SR-01000075473-4
• N1,N4-BIS(3-AMINOPROPYL)-1,4-BUTANEDIAMINE TETRAHYDROCHLORIDE
• SPERMINE, TETRAHYDROCHLORIDE
• Spermine tetrahydrochloride, Vetec(TM) reagent grade
• C10H30Cl4N4
• Spermine, Tetrahydrochloride - CAS 306-67-2
• Spermine tetra hydrochloride
• Spermine tetra, HCl
• DB-047829
• Spermine Tetrahydrochloride

• MDL： MFCD00012914
• Inchi： 1S/C10H26N4.4ClH/c11-5-3-9-13-7-1-2-8-14-10-4-6-12;;;;/h13-14H,1-12H2;4*1H
• InChI Key： XLDKUDAXZWHPFH-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.Cl.N(CCCN)CCCCNCCCN

Computed Properties

• Exact Mass: 346.12200
• Monoisotopic Mass: 346.122458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 86.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 76.1

Experimental Properties

• Color/Form: Not available
• Density: 1.01 g/mL at 20 °C
• Melting Point: 315°C(lit.)
• Boiling Point: 308.4°Cat760mmHg
• Flash Point: 175.6°C
• PH: 4.5-7.0 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water (348.2 g/L at 20°C).
• PSA: 76.10000
• LogP: 5.03380
• Sensitiveness: Easily hygroscopic
• Solubility: Not available

Spermine Tetrahydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• RTECS：EJ7230000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Material Chemicals High Polymer Materials

Additional information on Spermine Tetrahydrochloride

Comprehensive Overview of Spermine Tetrahydrochloride (CAS No. 306-67-2): Properties, Applications, and Research Insights

Spermine Tetrahydrochloride (CAS No. 306-67-2) is a polyamine compound widely recognized for its critical role in cellular processes, including cell growth, proliferation, and differentiation. This organic compound, derived from the natural polyamine spermine, is often utilized in biochemical and pharmaceutical research due to its stability and solubility in aqueous solutions. The tetrahydrochloride salt form enhances its applicability in laboratory settings, making it a staple in molecular biology and cell culture studies.

Recent advancements in life sciences have spurred interest in Spermine Tetrahydrochloride as researchers explore its potential in gene therapy, cancer research, and neurodegenerative disease studies. Its ability to interact with nucleic acids, particularly DNA and RNA, has made it a valuable tool for understanding epigenetic modifications and gene regulation. The compound’s CAS No. 306-67-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed applications of Spermine Tetrahydrochloride is its role in cryopreservation. Scientists are investigating its efficacy in protecting cellular structures during freezing, a topic gaining traction due to the growing demand for organ preservation and regenerative medicine. Additionally, its antioxidant properties are being studied for potential therapeutic benefits in age-related diseases, aligning with the global focus on longevity and healthy aging.

From an industrial perspective, Spermine Tetrahydrochloride is employed in the synthesis of advanced materials, such as nanoparticles and biocompatible polymers. Its ability to stabilize macromolecules has opened doors for innovations in drug delivery systems, a hot topic in pharmaceutical development. Researchers are also exploring its use in biodegradable packaging, addressing the urgent need for sustainable alternatives in the packaging industry.

For laboratory professionals, the purity and storage conditions of Spermine Tetrahydrochloride (CAS No. 306-67-2) are frequently queried topics. Proper handling and storage at controlled temperatures are essential to maintain its stability and efficacy. Suppliers often highlight its high-purity grades, catering to the stringent requirements of in vitro and in vivo studies.

In summary, Spermine Tetrahydrochloride (CAS No. 306-67-2) is a versatile compound with broad applications in research and industry. Its significance in modern science continues to grow, driven by emerging trends in biotechnology and materials science. Whether for academic inquiry or industrial innovation, this compound remains a cornerstone of scientific progress.